2-chloro-N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]acetamide
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Overview
Description
“2-chloro-N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]acetamide” is a complex organic compound . It is a derivative of chloroacetamide, which is a colorless solid and readily soluble in water .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 396.82 and a molecular formula of C21H17ClN2O4 . More specific physical and chemical properties are not available in the current resources.Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study explores the metabolism of chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. It suggests the involvement of complex metabolic pathways in the carcinogenicity of these compounds, potentially relevant for understanding the metabolism and environmental impact of related chemicals like 2-chloro-N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]acetamide (Coleman et al., 2000).
Radiosynthesis of Herbicides and Safeners
This research details the radiosynthesis of chloroacetanilide herbicides, providing a method to study the metabolism and mode of action of these chemicals at high specific activity. Such methodologies could be applied to related compounds for detailed metabolic and action mode studies (Latli & Casida, 1995).
Soil Reception and Activity Studies
Investigations into how wheat straw and irrigation affect the reception and activity of herbicides like acetochlor and metolachlor in soil demonstrate the environmental interactions of chloroacetamide herbicides. This knowledge can inform environmental safety and efficacy studies of similar compounds (Banks & Robinson, 1986).
Metabolism by Human Liver Microsomes
A study on the metabolism of alachlor by human liver microsomes identifies specific enzymes involved in its breakdown, offering a basis for understanding how similar compounds might be metabolized in the human body (Coleman et al., 1999).
Antiprotozoal Activity
Research into the synthesis and antiprotozoal activity of certain furan derivatives shows the potential for chemicals with complex furan groups to serve as bases for antiprotozoal agents. This could suggest avenues for bioactive research using the structure of this compound (Das & Boykin, 1977).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-[3-cyano-4,5-bis(4-methoxyphenyl)furan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O4/c1-26-15-7-3-13(4-8-15)19-17(12-23)21(24-18(25)11-22)28-20(19)14-5-9-16(27-2)10-6-14/h3-10H,11H2,1-2H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHRBLPZVDAWMNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(OC(=C2C#N)NC(=O)CCl)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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